Cas no 41219-10-7 (Isoquinoline, 4-ethyl- (6CI,9CI))
41219-10-7 structure
Product Name:Isoquinoline, 4-ethyl- (6CI,9CI)
CAS No:41219-10-7
MF:C11H11N
MW:157.211742639542
CID:327497
PubChem ID:12462209
Update Time:2025-04-19
Isoquinoline, 4-ethyl- (6CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 4-ethyl- (6CI,9CI)
- 4-ethylisoquinoline
- Isoquinoline, 4-ethyl-
- 41219-10-7
- AKOS006372713
- SCHEMBL873335
- DTXSID40499212
-
- Inchi: 1S/C11H11N/c1-2-9-7-12-8-10-5-3-4-6-11(9)10/h3-8H,2H2,1H3
- InChI Key: RFGMOTXSRLSKQX-UHFFFAOYSA-N
- SMILES: N1C=C2C=CC=CC2=C(C=1)CC
Computed Properties
- Exact Mass: 157.089149355g/mol
- Monoisotopic Mass: 157.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 12.9Ų
Isoquinoline, 4-ethyl- (6CI,9CI) Related Literature
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1. 383. The synthesis of some dimethyl- and ethyl-isoquinolinesGurnos Jones J. Chem. Soc. 1960 1918
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G. Van Binst,J. C. Nouls J. Chem. Soc. C 1970 150
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3. 378. The rearrangement of αα-dimethylhomophthalimide (1,2,3,4-tetrahydro-4,4-dimethyl-1,3-dioxoisoquinoline) to a derivative of 3,4-dimethylisoquinolineGurnos Jones J. Chem. Soc. 1960 1896
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